5-(1-(2-((4-acetylphenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-isopentylpentanamide
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Description
5-(1-(2-((4-acetylphenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-isopentylpentanamide is a useful research compound. Its molecular formula is C28H34N4O5 and its molecular weight is 506.603. The purity is usually 95%.
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Scientific Research Applications
- Ligands containing direct P–N bonds, like the diphosphinoamine ligand (p-CH₃CO)C₆H₄N(PPh₂)₂, have been investigated for their biological properties . These ligands play a crucial role in catalysis and serve as structural motifs in herbicidal, antimicrobial, and neuroactive agents.
- Enzyme cascades involving benzyl alcohol and glycine as co-substrates can accumulate L-phenylalanine. This compound is an essential amino acid and a precursor for various neurotransmitters and hormones .
- Thiosemicarbazone analogs derived from similar structures have been evaluated for their cytotoxic activities. Substituted thiochromanone-based thiosemicarbazones exhibit promising anticancer properties .
Catalysis and Medicinal Chemistry
Biosynthesis of L-Phenylalanine
Anticancer Activities
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 4-acetylphenylamine with ethyl acetoacetate to form 2-(4-acetylphenylamino)-3-oxobutanoic acid ethyl ester. This intermediate is then reacted with anthranilic acid to form the final product.", "Starting Materials": [ "4-acetylphenylamine", "ethyl acetoacetate", "anthranilic acid", "isopentylamine", "pentanoyl chloride", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "ethanol" ], "Reaction": [ "Step 1: 4-acetylphenylamine is reacted with ethyl acetoacetate in the presence of sodium ethoxide to form 2-(4-acetylphenylamino)-3-oxobutanoic acid ethyl ester.", "Step 2: The intermediate from step 1 is hydrolyzed with hydrochloric acid to form 2-(4-acetylphenylamino)-3-oxobutanoic acid.", "Step 3: The acid from step 2 is then reacted with anthranilic acid in the presence of sodium hydroxide to form the final product, 5-(1-(2-((4-acetylphenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-isopentylpentanamide.", "Step 4: The final product is purified by recrystallization from ethanol and diethyl ether." ] } | |
CAS RN |
1223958-22-2 |
Product Name |
5-(1-(2-((4-acetylphenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-isopentylpentanamide |
Molecular Formula |
C28H34N4O5 |
Molecular Weight |
506.603 |
IUPAC Name |
5-[1-[2-(4-acetylanilino)-2-oxoethyl]-2,4-dioxoquinazolin-3-yl]-N-(3-methylbutyl)pentanamide |
InChI |
InChI=1S/C28H34N4O5/c1-19(2)15-16-29-25(34)10-6-7-17-31-27(36)23-8-4-5-9-24(23)32(28(31)37)18-26(35)30-22-13-11-21(12-14-22)20(3)33/h4-5,8-9,11-14,19H,6-7,10,15-18H2,1-3H3,(H,29,34)(H,30,35) |
InChI Key |
NSOUAMBUZPWCQT-UHFFFAOYSA-N |
SMILES |
CC(C)CCNC(=O)CCCCN1C(=O)C2=CC=CC=C2N(C1=O)CC(=O)NC3=CC=C(C=C3)C(=O)C |
solubility |
not available |
Origin of Product |
United States |
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